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Compound of Interest

Compound Name:
tert-Butyl 3-aminoindoline-1-

carboxylate

Cat. No.: B592243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tert-butyl 3-aminoindoline-1-
carboxylate, a key intermediate in medicinal chemistry. This document outlines its

physicochemical properties, provides a representative synthetic protocol, and discusses its

application in the development of novel therapeutics.

Core Compound Data
tert-Butyl 3-aminoindoline-1-carboxylate is a versatile bifunctional molecule featuring a

protected indoline core. The presence of a Boc-protecting group on the indoline nitrogen and a

primary amine at the 3-position makes it a valuable scaffold for introducing structural diversity

in drug discovery programs.
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Property Value Source

Molecular Formula C₁₃H₁₈N₂O₂ PubChem

Molecular Weight 234.30 g/mol PubChem

CAS Number 936829-23-1 Appretech

Appearance Off-white to light yellow solid Echemi

Boiling Point 374.9 ± 41.0 °C at 760 mmHg Echemi

Density 1.177 ± 0.06 g/cm³ Echemi

Synthesis and Experimental Protocol
The synthesis of tert-butyl 3-aminoindoline-1-carboxylate can be achieved through a multi-

step process, typically involving the reduction of an appropriate nitro- or azido-substituted

indole precursor followed by protection of the indoline nitrogen. Below is a representative

experimental protocol adapted from methodologies for similar compounds.

Representative Synthesis of tert-Butyl 3-aminoindoline-1-carboxylate

This protocol outlines a general approach for the reduction of a protected 3-nitroindole

intermediate.

Materials:

tert-Butyl 3-nitro-1H-indole-1-carboxylate

Palladium on carbon (10% Pd/C)

Methanol (MeOH)

Ethyl acetate (EtOAc)

Diatomaceous earth (e.g., Celite®)

Hydrogen gas (H₂) supply
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Round-bottom flask

Magnetic stirrer and stir bar

Hydrogenation apparatus (e.g., balloon or Parr hydrogenator)

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve tert-butyl 3-nitro-1H-indole-1-carboxylate in

methanol.

Catalyst Addition: Carefully add 10% palladium on carbon to the solution under an inert

atmosphere.

Hydrogenation: Secure the flask to the hydrogenation apparatus. Evacuate the flask and

backfill with hydrogen gas. This process should be repeated three times to ensure an inert

atmosphere. The reaction mixture is then stirred vigorously under a hydrogen atmosphere

(typically balloon pressure) at room temperature.

Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the

starting material is consumed.

Work-up: Upon completion, the hydrogen supply is removed, and the reaction mixture is

carefully filtered through a pad of diatomaceous earth to remove the palladium catalyst. The

filter cake is washed with methanol or ethyl acetate to ensure complete recovery of the

product.

Purification: The filtrate is concentrated under reduced pressure using a rotary evaporator to

yield the crude product. Further purification can be achieved by column chromatography on

silica gel if necessary.

Applications in Drug Discovery
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tert-Butyl 3-aminoindoline-1-carboxylate serves as a crucial building block for the synthesis

of a wide range of biologically active molecules. Its structural motif is found in compounds

targeting various diseases. The indoline scaffold is a privileged structure in medicinal chemistry,

and the amino group at the 3-position provides a convenient handle for further chemical

modifications.

This compound is particularly valuable in the development of therapeutics for:

Neurological Disorders: The indoline core is structurally related to neurotransmitters, making

it a suitable scaffold for designing molecules that can interact with receptors and enzymes in

the central nervous system.[1]

Oncology: Indole derivatives have shown promise in the development of novel anti-cancer

agents by targeting various signaling pathways involved in cancer progression.[1]

The general workflow for utilizing this compound in a drug discovery program is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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